Trichloromethyl Chloroformate

• CAS No.: 503-38-8
• Product Name: Trichloromethyl Chloroformate
• Molecular Formula: ClCOOCCl3; C2Cl4O2
• Molecular Weight: 197.8 g/mol
• IUPAC Name: trichloromethyl carbonochloridate
• Standard InChI: InChI=1S/C2Cl4O2/c3-1(7)8-2(4,5)6
• Standard InChIKey: HCUYBXPSSCRKRF-UHFFFAOYSA-N
• Impurities: Carbon dioxide, hydrogen chloride, phosgene, and alkyl chlorides; main impurities are corresponding carbonates /Chloroformic esters/
• SMILES: C(=O)(OC(Cl)(Cl)Cl)Cl
• Canonical SMILES: C(=O)(OC(Cl)(Cl)Cl)Cl
• Boiling Point: 128 °C @ 760 MM HG; at 101.3 kPa: 128 °C
• Colorform: COLORLESS LIQUID
• Density: 1.6525 @ 14 °C; 1.6 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.08
• Melting Point: -57 °C
• Physical Description: COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• Solubility: INSOL IN WATER; SOL IN ETHANOL, VERY SOL IN ETHER; SOL IN BENZENE, ALCOHOL, AND ETHER; Solubility in water: reaction
• Synonyms: Carbonochloridic Acid Trichloromethyl Ester; Chloroformic Acid Trichloromethyl Ester; Trichloromethanol Chloroformate; Diphosgen; Diphosgene; Trichloromethyl Chlorocarbonate
• Vapor Density: Relative vapor density (air = 1): 6.83
• Vapor Pressure: 10 MM HG @ 20 °C; Vapor pressure, kPa at 20 °C: 1.3
• PubChem Compound: 10426
• Last Modified: Nov 11 2021